COAGULANT WS

Specification

• CAS No.: 106215-09-2
• Molecular Formula: C14H18INO4
• Molecular Weight: 0

Introduction

Chemical Properties and Composition

Polysiloxane Structure

COAGULANT WS features a silicone-containing structure typical of polysiloxanes, which gives it a unique combination of properties beneficial for latex applications. The presence of silicon-oxygen bonds in its molecular structure contributes to its thermal stability and specific interaction with latex compounds. Though detailed chemical composition information is limited in available research, the compound's classification as a polysiloxane explains many of its functional characteristics, including its ability to influence surface properties and interface behaviors in latex formulations.

Functional Properties

The key properties of COAGULANT WS that make it valuable across multiple applications include its heat-responsive behavior, surface-active characteristics, and compatibility with aqueous systems. Unlike many silicone compounds that may cause unwanted effects in water-based formulations, COAGULANT WS has been specifically designed for aqueous applications. This enables it to function effectively in latex processing without creating defects such as "fish eye" formation that are common with other silicone-based additives.

Another distinguishing property is its ability to maintain effectiveness at low concentrations, allowing for economical usage while achieving the desired effects in latex compounds. This efficiency, combined with its multiple functionalities, makes it a valuable component in various industrial formulations.

Applications in Latex Processing

Heat Sensitization of Latex Compounds

One of the primary applications of COAGULANT WS is in the heat sensitization of latex compounds. When used in combination with the emulsifier Emulvin® WA, this polysiloxane can specifically adjust the coagulation point of latex compounds. This controlled coagulation is particularly valuable when processing thick textile structures such as nonwovens that are impregnated with heat-sensitive latex compounds.

The precise control of the coagulation point prevents migration of latex particles to the surface during processing, resulting in more uniform distribution throughout the substrate. This property is also leveraged in cleaning cloth production, where after a specific penetration time, foam can be spontaneously coagulated into the nonwoven or fabric through infrared treatment. The result is a more consistently processed product with improved performance characteristics.

Film Formation and Thickness Equalization

The addition of COAGULANT WS to latex compounds leads to more even film formation, which is particularly beneficial in the production of nitrile butadiene rubber (NBR) gloves. By incorporating even small amounts into the latex compound, COAGULANT WS improves the rate of coagulation, preventing visible flaws on the latex film.

This film formation enhancement capability results in gloves with significantly improved appearance and more reliable production processes. The compound's influence on the kinetics of film development ensures more uniform thickness distribution, addressing a common challenge in dipped latex products where thickness variations can compromise both aesthetics and functional performance.

Defoaming Capabilities

This balanced defoaming property allows manufacturers to control foam formation during processing without introducing surface defects that commonly occur with more aggressive silicone-based defoamers. This characteristic makes COAGULANT WS particularly valuable in applications where both foam control and surface quality are critical requirements.

Viscosity Regulation

In the carpet industry, particularly for drainage knob applications, COAGULANT WS functions as a viscosity regulator in certain latex formulations. Knobs are primarily applied to textile floor coverings used outdoors, and the high viscosity of the compound prevents the knobs from collapsing during drying, thereby ensuring that the desired drainage effect is maintained.

This viscosity regulation capability provides another dimension to the compound's versatility, allowing for precise control of flow properties in latex applications where structural stability during processing is critical to final product functionality.

Performance in Specific Industries

Glove Manufacturing

In the glove manufacturing industry, COAGULANT WS offers dual benefits as both a film formation enhancer and a release agent. When incorporated into the latex compound, it creates more even films, particularly in NBR gloves, improving their appearance and reducing production defects. When added to the pre-dip solution, it enhances the release properties of vulcanized latex from the former, preventing overstretching and reducing flaws.

These combined benefits make COAGULANT WS a valuable additive in glove production, contributing to higher quality products with fewer manufacturing issues. The compound's ability to address multiple challenges in a single production process demonstrates its efficiency in specialized latex applications.

Carpet Industry

COAGULANT WS serves a specific function in the carpet industry, particularly in the production of carpet backings with drainage knob applications. In these applications, it acts as a viscosity regulator in certain latex formulations. The controlled viscosity is crucial for maintaining the structural integrity of the knobs during the drying process.

These drainage knobs are primarily applied to textile floor coverings used in outdoor settings, where water drainage is a functional requirement. By preventing the knobs from collapsing during drying, COAGULANT WS ensures that the finished product performs its intended drainage function effectively.

Textile Structures and Nonwovens

In the processing of thick textile structures such as nonwovens with heat-sensitive latex compounds, COAGULANT WS prevents the migration of latex particles to the surface. This is particularly important for achieving uniform distribution of latex throughout the substrate, which affects both aesthetic and functional properties of the finished product.

The controlled coagulation facilitated by COAGULANT WS ensures that latex penetrates and remains distributed appropriately throughout the textile structure, rather than accumulating at the surface. This controlled distribution is essential for consistent product performance in applications ranging from filtration materials to specialized fabrics.

Cleaning Cloth Production

COAGULANT WS offers specific benefits in cleaning cloth production, where timing and precision of coagulation are critical to product functionality. After a specific penetration time, foam can be spontaneously coagulated into the nonwoven or fabric through infrared treatment, creating the desired structure and properties.

This application leverages the compound's heat-responsive coagulation properties to create cleaning cloths with optimized absorption and cleaning capabilities. The precise control over the coagulation process translates to consistent product quality and performance characteristics.

Synergistic Effects with Other Compounds

Combination with Emulvin® WA

COAGULANT WS demonstrates significant synergistic effects when used in combination with the emulsifier Emulvin® WA. Together, these compounds specifically adjust the coagulation point of latex compounds, providing a level of control that neither compound can achieve independently.

This synergistic relationship is particularly valuable in applications requiring precise control over the coagulation process, such as impregnating thick textile structures with heat-sensitive latex compounds. The combination prevents unwanted migration of latex particles, ensuring more uniform distribution and better end-product performance.

Coagulation Point Adjustment

When used with Emulvin® WA, COAGULANT WS enables adjustment of the coagulation point between 35°C (95°F) and 70°C (158°F). This wide temperature range provides manufacturers with flexibility in processing conditions while maintaining control over the coagulation process.

This adjustable coagulation point is particularly valuable in applications where processing temperatures must be tailored to specific substrate materials or manufacturing environments. The ability to precisely control when and how latex coagulates represents a significant advantage in industrial processing, allowing for optimization of both production efficiency and product quality.